N-((4-(4-fluorophenyl)-5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[[4-(4-fluorophenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C29H29FN6O5S2/c1-41-24-12-8-22(9-13-24)32-27(37)19-42-29-34-33-26(36(29)23-10-6-21(30)7-11-23)18-31-28(38)20-4-14-25(15-5-20)43(39,40)35-16-2-3-17-35/h4-15H,2-3,16-19H2,1H3,(H,31,38)(H,32,37)
• InChI Key: IJSCCKNAPNJVAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCC5
• Molecular Formula: C29H29FN6O5S2
• Molecular Weight: 624.7 g/mol

Description

N-((4-(4-fluorophenyl)-5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C29H29FN6O5S2 and its molecular weight is 624.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis

  Research on the synthesis of heterocyclic compounds, including triazole derivatives, has shown potential antibacterial and antifungal activities. These studies highlight the importance of these compounds in developing new antimicrobial agents (Patel & Patel, 2015).

• Antioxidant and Anticancer Activities

  Novel derivatives have been synthesized to evaluate their antioxidant and anticancer activities, indicating the potential therapeutic applications of such compounds (Tumosienė et al., 2020).

Mechanistic Studies and Chemical Synthesis

• Catalyst-Free Synthesis

  Investigations into catalyst- and solvent-free synthesis methods for related compounds provide insights into more efficient and environmentally friendly chemical synthesis techniques (Moreno-Fuquen et al., 2019).

• Structural and Theoretical Studies

  Theoretical and X-ray structural analyses of related compounds help in understanding their molecular structures and potential interactions with biological targets (Tumosienė et al., 2019).